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Abstract
Strontium hydride (SrH₂), a saline hydride, exhibits a rich polymorphism, undergoing structural

transformations under the influence of both temperature and pressure. Understanding these

allotropic forms is crucial for applications ranging from hydrogen storage to high-pressure

material science. This technical guide provides a comprehensive overview of the known

allotropic transformations of strontium hydride. It consolidates crystallographic data, details the

experimental protocols for synthesis and characterization, and presents logical workflows for

analysis. The information is intended to serve as a foundational resource for researchers in

materials science and related fields.

Introduction to Strontium Hydride Allotropy
Strontium hydride (SrH₂) is a salt-like hydride that, under ambient conditions, exists as a stable

orthorhombic crystalline solid.[1] Like other alkaline earth hydrides, its structure and properties

can be significantly altered by external stimuli. The primary allotropic transformations observed

in SrH₂ are driven by high temperatures and high pressures, leading to changes in its crystal

lattice, density, and electronic properties. These transformations are fundamental to

understanding the material's phase diagram and predicting its behavior in various technological

applications.
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Strontium hydride is known to exist in at least three distinct allotropic forms, with a fourth

predicted theoretically at very high pressures. The transformations between these phases are

characterized by specific temperature and pressure thresholds.

Data Presentation
The quantitative data for the known and predicted allotropes of strontium hydride are

summarized in the tables below for clear comparison.

Table 1: Crystallographic Data of Strontium Hydride Allotropes

Allotrope
Name

Phase
Crystal
System

Space
Group

Lattice
Paramete
rs (Å)

Unit Cell
Volume
(Å³)

Condition
s

α-SrH₂
Ambient

Pressure

Orthorhom

bic

Pnma (No.

62)

a = 6.364,

b = 3.875,

c = 7.343

181.08
Ambient T,

P

β-SrH₂

High

Temperatur

e

Not

Determine

d

Not

Determine

d

Not

Determine

d

Not

Determine

d

> 855 °C

γ-SrH₂
High

Pressure
Hexagonal

P6₃/mmc

(No. 194)

a = 4.12, c

= 5.68
83.51

> 8.2 GPa,

Room T

δ-SrH₂

High

Pressure

(Predicted)

Hexagonal AlB₂-type

Not

Determine

d

Not

Determine

d

> 115 GPa

(Theoretica

l)

Note: The crystal structure and lattice parameters for the high-temperature β-SrH₂ phase are

not well-documented in the available literature.

Table 2: Allotropic Transformation Conditions
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Transformation
Transition
Temperature (°C)

Transition Pressure
(GPa)

Notes

α-SrH₂ ↔ β-SrH₂ 855 -

Temperature-induced

reversible

transformation.

α-SrH₂ → γ-SrH₂ Room Temperature ~8.2 - 8.4

Pressure-induced

reversible

transformation.

γ-SrH₂ → δ-SrH₂ Room Temperature > 115

Theoretically

predicted

transformation.

Experimental Protocols
Detailed methodologies are essential for the reproducible synthesis and characterization of

strontium hydride allotropes. The following sections outline the key experimental procedures.

Synthesis of Strontium Hydride (α-SrH₂)
Strontium hydride is typically synthesized by the direct reaction of pure strontium metal with

high-purity hydrogen gas at elevated temperatures.

Apparatus: A Sieverts-type apparatus or a tube furnace equipped with a gas flow system and

a reaction chamber made of a material inert to strontium (e.g., tantalum, molybdenum, or

alumina).

Reactants:

High-purity strontium metal (99.5% or higher).

High-purity hydrogen gas (99.999% or higher), further purified using a getter if necessary.

Procedure:

Clean the strontium metal surface to remove any oxide layer. This is typically done inside

an inert atmosphere glovebox by mechanical scraping.
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Place the cleaned strontium metal into the reaction chamber.

Assemble the reaction chamber into the furnace setup and evacuate the system to a high

vacuum (<10⁻⁵ Torr) to remove atmospheric contaminants.

Heat the strontium metal under vacuum to an initial temperature of approximately 200-250

°C.

Slowly introduce purified hydrogen gas into the reaction chamber.

Raise the temperature to 300-400 °C while maintaining a hydrogen atmosphere. The

reaction is exothermic. Sr (s) + H₂ (g) → SrH₂ (s)

Maintain these conditions for several hours to ensure complete hydrogenation. The

reaction progress can be monitored by the pressure drop in the hydrogen supply.

After the reaction is complete, cool the sample slowly to room temperature under a

hydrogen atmosphere.

The resulting product is a grayish-white powder of α-SrH₂. Handle and store the product

under an inert atmosphere (e.g., argon) as it is sensitive to moisture and air.[2][3]

Characterization of the High-Temperature
Transformation (α ↔ β)
The temperature-induced allotropic transformation is studied using thermal analysis

techniques.

Apparatus: Differential Thermal Analysis (DTA) or Differential Scanning Calorimetry (DSC)

instrument capable of reaching temperatures above 900 °C, coupled with a

thermogravimetric analyzer (TGA).

Procedure:

Load a small quantity (5-10 mg) of the synthesized α-SrH₂ powder into a crucible made of

an inert material (e.g., platinum or alumina) inside an inert atmosphere glovebox.
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Place the crucible into the DTA/DSC furnace.

Purge the furnace with a high-purity inert gas (e.g., argon) to prevent oxidation.

Heat the sample from room temperature to approximately 900-1000 °C at a controlled rate

(e.g., 5-10 °C/min).

Record the heat flow (DSC) or temperature difference (DTA) signal as a function of

temperature. A thermal event (an endothermic peak upon heating) will be observed at the

transition temperature.

Cool the sample back to room temperature at the same controlled rate to observe the

corresponding exothermic peak, confirming the reversibility of the transition.

The allotropic transformation in strontium hydride has been identified at 855 °C through

such thermal analysis.

Characterization of High-Pressure Transformations (α →
γ)
High-pressure allotropic transformations are investigated in situ using powder X-ray diffraction

(XRD) with a diamond anvil cell (DAC).

Apparatus:

A diamond anvil cell (DAC) with diamond culets of appropriate size (e.g., 300-500 µm).

A gasket made of a hard material (e.g., rhenium or stainless steel), pre-indented to create

a sample chamber.

A high-brilliance X-ray source, typically a synchrotron beamline, providing monochromatic

X-rays (e.g., λ = 0.3-0.7 Å).[4]

An area detector (e.g., CCD or image plate) for collecting diffraction patterns.

A ruby fluorescence spectroscopy system for pressure calibration.

Procedure:
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DAC Loading: Inside a glovebox, place a small amount of finely ground α-SrH₂ powder

into the sample chamber drilled in the gasket. A few microscopic ruby spheres are added

alongside the sample to serve as a pressure marker.[5]

Pressure Medium: A pressure-transmitting medium (PTM) is added to the sample chamber

to ensure hydrostatic or quasi-hydrostatic conditions. For hydrides, an inert PTM like

helium, neon, or silicone oil is used.[6]

Pressure Application: The DAC is sealed and pressure is applied incrementally by

tightening the screws of the cell.

In Situ Measurement: At each pressure step, the DAC is mounted on the diffractometer. a.

The pressure is measured by focusing a laser on a ruby sphere and analyzing the

wavelength shift of its fluorescence R1 line. b. An X-ray diffraction pattern of the sample is

collected.

Data Analysis: The collected 2D diffraction images are integrated into 1D intensity vs. 2θ

patterns. These patterns are analyzed to identify the crystal structure. As pressure

increases beyond ~8 GPa, new diffraction peaks corresponding to the hexagonal γ-SrH₂

(P6₃/mmc) phase will appear, while the peaks of the orthorhombic α-SrH₂ (Pnma) phase

diminish. This allows for the precise determination of the transition pressure and the

crystal structure of the new phase.[5][7]

Visualization of Processes
Diagrams created using the DOT language provide clear visual representations of the phase

relationships and experimental workflows.

Allotropic Transformation Pathway
The following diagram illustrates the relationship between the different allotropes of strontium

hydride as a function of temperature and pressure.
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Phase transitions of Strontium Hydride.

Experimental Workflow for High-Pressure XRD Analysis
This diagram outlines the logical sequence of steps involved in the high-pressure

characterization of strontium hydride using a diamond anvil cell.
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Workflow for high-pressure XRD studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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